Cas no 42910-16-7 (Triundecylamine)

• Product Name: Triundecylamine
• CAS No: 42910-16-7
• MF: C₃₃H₆₉N
• MW: 479.907670736313
• CID: 876865
• PubChem ID: 87560291
• Update Time: 2025-10-19

Triundecylamine Chemical and Physical Properties

Names and Identifiers

• Triundecylamine
• N,N-di(undecyl)undecan-1-amine
• 1-Undecanamine,N,N-diundecyl
• N,N-Diundecylundecan-1-amine
• T1827
• DTXSID30546729
• JEIFGNLZAYFLFL-UHFFFAOYSA-N
• 42910-16-7
• SCHEMBL409388
• T72469
• CS-0452478

• MDL： T162182
• Inchi： 1S/C33H69N/c1-4-7-10-13-16-19-22-25-28-31-34(32-29-26-23-20-17-14-11-8-5-2)33-30-27-24-21-18-15-12-9-6-3/h4-33H2,1-3H3
• InChI Key： JEIFGNLZAYFLFL-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCC)(CCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 479.54300
• Monoisotopic Mass: 479.543001205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 30
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.82
• Melting Point: 6.85°C (estimate)
• Boiling Point: 478.16°C (rough estimate)
• Flash Point: 241.2±18.4 °C
• Refractive Index: 1.4540-1.4580
• PSA: 3.24000
• LogP: 11.88080
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Triundecylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Triundecylamine

Triundecylamine (CAS No. 42910-16-7): Applications and Recent Research Developments

Triundecylamine, chemically designated as 1-tetradecylamine, is a compound with the molecular formula C₁₄H₃₁N. This organonitrogen compound is widely recognized for its unique chemical properties and versatile applications in various scientific and industrial domains. With a CAS number of 42910-16-7, it has garnered significant attention due to its role in pharmaceuticals, agrochemicals, and material science. The compound's long hydrocarbon chain and basic amine functionality make it an intriguing candidate for research and development, particularly in the context of modern chemical biology.

The primary significance of Triundecylamine lies in its ability to act as a chiral auxiliary and a ligand in coordination chemistry. Its long alkyl chain provides steric hindrance, which is beneficial in controlling the selectivity of chemical reactions. Recent studies have highlighted its use in asymmetric synthesis, where it facilitates the formation of enantiomerically pure compounds. This has profound implications in pharmaceutical development, as many drugs require specific enantiomers for efficacy and safety.

In the realm of pharmaceuticals, Triundecylamine has been explored as a potential intermediate in the synthesis of bioactive molecules. Its basic nature allows it to form salts with acidic drugs, enhancing their solubility and bioavailability. For instance, research has demonstrated its utility in formulating antiviral and antibacterial agents, where it improves drug delivery systems. The compound's interaction with biological targets has also been studied, revealing its potential as a modulator of protein function.

Beyond pharmaceuticals, Triundecylamine finds applications in agrochemicals as a component of pesticide formulations. Its ability to enhance the absorption of active ingredients by plant tissues makes it valuable in developing more efficient crop protection agents. Additionally, its role as a corrosion inhibitor in industrial settings has been investigated, showcasing its versatility across different sectors.

Recent advancements in material science have further expanded the applications of Triundecylamine. Researchers have utilized it in the development of novel polymers and coatings that exhibit enhanced thermal stability and mechanical strength. Its incorporation into nanomaterials has also shown promise in creating functional materials for electronics and energy storage devices.

The synthesis of Triundecylamine has been optimized through various methodologies, including catalytic hydrogenation and alkylation reactions. Modern techniques such as flow chemistry have enabled more efficient and scalable production processes. These advancements have not only improved the availability of the compound but also reduced costs, making it more accessible for industrial applications.

Environmental considerations have also driven research into sustainable uses of Triundecylamine. Studies have focused on its biodegradability and potential environmental impact, aiming to develop greener alternatives without compromising performance. Such efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, Triundecylamine (CAS No. 42910-16-7) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, agrochemicals, material science, and beyond. The ongoing research into its applications continues to uncover new possibilities, reinforcing its importance in modern science and technology.